Cas no 78513-08-3 (2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2S,3R)-)

• Product name: 2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2S,3R)-
• CAS No: 78513-08-3
• MF: C₁₈H₁₇NO₆
• MW: 343.330685377121
• CID: 553313
• PubChem ID: 57647112

2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2S,3R)-
• (2S,3R)-(?)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
• [(2S,3R)-3-(phenylmethoxymethyl)oxiran-2-yl]methyl 4-nitrobenzoate
• {3-[(Benzyloxy)methyl]oxiran-2-yl}methyl 4-nitrobenzoate
• 2-oxirane<wbr>
• LogP
• DTXSID10583394
• SCHEMBL3195423
• (2S,3R)-(-)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester
• (2S,3R)-(-)-3-(Benzyloxymethyl)oxirane-2-methanol 4-nitrobenzoic acid ester, >=99.0% (sum of enantiomers, HPLC)
• AKOS015888858
• 78513-08-3
• {(2S,3R)-3-[(Benzyloxy)methyl]oxiran-2-yl}methyl 4-nitrobenzoate

• Inchi： InChI=1S/C18H17NO6/c20-18(14-6-8-15(9-7-14)19(21)22)24-12-17-16(25-17)11-23-10-13-4-2-1-3-5-13/h1-9,16-17H,10-12H2/t16-,17+/m1/s1
• InChI Key： XBAOYRZETQXAAE-SJORKVTESA-N
• SMILES： C1=CC=C(C=C1)COCC2C(O2)COC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.10558726g/mol
• Monoisotopic Mass: 343.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 1.299
• Melting Point: 78-80 °C
• Boiling Point: 509.5°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.588
• Optical Activity: [α]20/D −34±1°, c = 0.5% in chloroform

2-Oxiranemethanol,3-[(phenylmethoxy)methyl]-, 2-(4-nitrobenzoate), (2S,3R)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Safety Term：22-24/25